Cas no 1027991-91-8 (5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid)

5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a fluorine substituent and carboxylic acid functionality—enhance its reactivity and potential as a versatile intermediate in synthetic chemistry. The compound's rigid pyrazole core and electron-withdrawing groups contribute to its stability and suitability for further derivatization. It is particularly valuable in the development of bioactive molecules, offering precise control over physicochemical properties. High purity and consistent quality make it a reliable choice for applications requiring fine-tuned molecular modifications. Its synthesis and handling adhere to standard laboratory safety protocols.
5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid structure
1027991-91-8 structure
Product Name:5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid
CAS No:1027991-91-8
MF:C6H7FN2O2
MW:158.130384683609
MDL:MFCD20659165
CID:1133793
PubChem ID:11367149
Update Time:2025-10-15

5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
    • CTK1H5456
    • 5-fluoro-4-imino-1,3-dimethyl-3,4-dihydro-1H-pyrimidin-2-one
    • 2(1H)-Pyrimidinone, 5-fluoro-3,4-dihydro-4-imino-1,3-dimethyl-
    • 5-fluoro-1,3-dimethylpyrazole-4-carboxylic acid
    • 1,3-Dimethyl-5-fluor-cytosin
    • 1,3-Dimethyl-5-fluoro-1H-pyrazole-4-carboxylic acid
    • STL584166
    • SCHEMBL2721935
    • DTXSID001020285
    • MFCD20659165
    • 5-fluoro-1,3-dimethyl-pyrazole-4-carboxylic Acid
    • CS-0439973
    • EN300-102006
    • 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylicacid
    • AKOS024051249
    • 1027991-91-8
    • HTMQNNFTTWLPIE-UHFFFAOYSA-N
    • 5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid
    • MDL: MFCD20659165
    • Inchi: 1S/C6H7FN2O2/c1-3-4(6(10)11)5(7)9(2)8-3/h1-2H3,(H,10,11)
    • InChI Key: HTMQNNFTTWLPIE-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C(C)=NN1C

Computed Properties

  • Exact Mass: 158.04915563g/mol
  • Monoisotopic Mass: 158.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4 g/l) (25 º C),

5-fluoro-1,3-dimethyl-1h-pyrazole-4-carboxylic Acid Pricemore >>

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